Cas no 1267888-19-6 ((1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine)
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine
- EN300-1595603
- 1267888-19-6
-
- Inchi: 1S/C12H24N4/c1-3-5-6-7-9-16-12(8-4-2)11(10-13)14-15-16/h3-10,13H2,1-2H3
- InChI Key: HRPDYKZHBJDKEJ-UHFFFAOYSA-N
- SMILES: N1(C(=C(CN)N=N1)CCC)CCCCCC
Computed Properties
- Exact Mass: 224.20009678g/mol
- Monoisotopic Mass: 224.20009678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 56.7Ų
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1595603-0.05g |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1595603-0.1g |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1595603-0.25g |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1595603-0.5g |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1595603-1.0g |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1595603-2.5g |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1595603-5.0g |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1595603-10.0g |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1595603-50mg |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 50mg |
$827.0 | 2023-09-23 | ||
| Enamine | EN300-1595603-100mg |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine |
1267888-19-6 | 100mg |
$867.0 | 2023-09-23 |
(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine
Comprehensive Overview of (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1267888-19-6): Properties, Applications, and Research Insights
The compound (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1267888-19-6) is a specialized 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique molecular structure featuring a hexyl and propyl side chain, this amine-functionalized triazole exhibits remarkable versatility in drug discovery and polymer chemistry. Researchers are particularly interested in its potential as a bioactive scaffold due to the triazole core's ability to participate in hydrogen bonding and π-π stacking interactions.
Recent studies highlight the growing importance of 1,2,3-triazole compounds in addressing contemporary challenges in medicinal chemistry. The click chemistry approach to synthesizing such compounds aligns perfectly with current trends toward green chemistry and atom economy. As sustainability becomes a key concern across industries, the efficient synthesis of (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine positions it as an attractive intermediate for developing more environmentally friendly pharmaceutical processes.
The structural features of CAS No. 1267888-19-6 make it particularly valuable for structure-activity relationship (SAR) studies. Its methanamine moiety provides a convenient handle for further derivatization, while the hexyl-propyl substitution pattern offers insights into how alkyl chain length affects biological activity. This has become increasingly relevant as researchers investigate lipophilicity optimization in drug design—a frequent search topic among medicinal chemists seeking to balance potency and pharmacokinetic properties.
In materials science, the compound's potential extends to coordination chemistry and supramolecular assembly. The triazole nitrogen atoms can serve as ligands for metal ions, making (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine a candidate for developing novel functional materials. This application area has seen growing interest due to demands for advanced materials in energy storage and conversion technologies—a hot topic in both academic and industrial research circles.
Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the structure of CAS No. 1267888-19-6 and ensure purity for research applications. The compound's physicochemical properties, including solubility profiles and stability data, are crucial considerations for researchers planning experiments—information frequently sought in scientific literature and online forums.
From a synthetic chemistry perspective, the preparation of (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), the quintessential click reaction. This methodology has revolutionized heterocyclic chemistry, offering high yields and excellent selectivity. The compound's synthesis represents a case study in modern heterocycle construction techniques that are transforming pharmaceutical development pipelines.
The commercial availability of CAS No. 1267888-19-6 through specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers consistently search for information about scaling up synthesis and process optimization—topics that reflect the compound's transition from laboratory curiosity to potential intermediate in larger-scale applications. Proper storage conditions and handling procedures are also common queries, emphasizing the need for comprehensive technical documentation.
Looking forward, the scientific community anticipates expanded applications for (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine in areas such as bioconjugation and proteolysis-targeting chimera (PROTAC) development. These cutting-edge research directions align with current interests in targeted protein degradation and chemical biology tools. The compound's structural features make it particularly suitable for these innovative approaches to drug discovery.
In conclusion, CAS No. 1267888-19-6 represents an important example of how 1,2,3-triazole chemistry continues to enable advances across multiple scientific disciplines. Its combination of synthetic accessibility, structural versatility, and potential biological activity ensures that (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine will remain a valuable building block in both academic and industrial research settings for years to come.
1267888-19-6 ((1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)